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Compound of Interest

Compound Name: Allethrin

Cat. No.: B1665230 Get Quote

A Guide for Researchers and Drug Development Professionals

Allethrin is a synthetic pyrethroid insecticide widely used in residential and commercial

applications to control various insect pests.[1][2][3] As a neurotoxin, it acts on the sodium

channels in nerve cells, causing paralysis and eventual death in insects.[4] Understanding its

toxicity across different species is crucial for assessing environmental impact, ensuring human

safety, and guiding further research and development. This guide provides a comparative

overview of the lethal dose (LD50) of allethrin in various animal species, supported by

experimental data and standardized protocols.

Data Presentation: Comparative Toxicity of Allethrin
The acute toxicity of a substance is commonly measured by its LD50 (Lethal Dose, 50%),

which is the dose required to kill half the members of a tested population after a specified test

duration. For aquatic species, the LC50 (Lethal Concentration, 50%) is used. The following

table summarizes the reported LD50 and LC50 values for allethrin and its isomers across a

range of species.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665230?utm_src=pdf-interest
https://www.benchchem.com/product/b1665230?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/22.htm
http://www.primaryinfo.com/allethrin.htm
https://en.wikipedia.org/wiki/Allethrins
https://www.inchem.org/documents/ehc/ehc/ehc87.htm
https://www.benchchem.com/product/b1665230?utm_src=pdf-body
https://www.benchchem.com/product/b1665230?utm_src=pdf-body
https://www.benchchem.com/product/b1665230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species
Common
Name

LD50 / LC50
Value

Route of
Administration

Reference

Rattus

norvegicus
Rat 685-1100 mg/kg Oral [5]

Rattus

norvegicus
Rat >2500 mg/kg Dermal [5][6]

Mus musculus Mouse 440-480 mg/kg Oral [5][7]

Oryctolagus

cuniculus
Rabbit 4290 mg/kg Oral [4][5]

Oryctolagus

cuniculus
Rabbit 1545 mg/kg Dermal [7]

Anas

platyrhynchos
Mallard Duck >2000 mg/kg Oral [5][8]

Colinus

virginianus
Bobwhite Quail 2030 mg/kg Oral [5][8]

Oncorhynchus

mykiss
Rainbow Trout

9.7 µg/L (96-hr

LC50,

Bioallethrin)

Aquatic [9][10]

Ictalurus

punctatus
Channel Catfish

14.6 µg/L (96-hr

LC50, Esbiol)
Aquatic [9]

Danio rerio Zebrafish

0.80 µg/L (96-hr

LC50, d-trans

Allethrin)

Aquatic [11]

Daphnia magna Water Flea
150 - 50,000

µg/L (LC50)
Aquatic [4]

Apis mellifera Honey Bee 3-9 µ g/bee Contact [4]
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Mammalian Toxicity: Allethrin exhibits slight to moderate acute toxicity in mammals when

ingested orally and is generally less toxic via dermal exposure.[5][7] The oral LD50 in rats

ranges from 685 mg/kg to 1100 mg/kg.[5]

Avian Toxicity: The substance is considered practically non-toxic to birds, with oral LD50

values exceeding 2000 mg/kg for species like the Mallard duck and Bobwhite quail.[5][8]

Aquatic Toxicity: Allethrins are very highly toxic to fish and aquatic invertebrates.[3][4][9]

LC50 values for fish are in the low microgram-per-liter range, indicating a significant

environmental risk to aquatic ecosystems.[9]

Insect Toxicity: As an insecticide, allethrin is highly toxic to target insects like bees.[4][12]

Experimental Protocols: LD50 Determination
The determination of acute oral toxicity is a standard initial step in the toxicological assessment

of a chemical.[13] Methodologies are standardized by international bodies like the Organisation

for Economic Co-operation and Development (OECD) to ensure data consistency and to

reduce the number of animals required for testing.[14]

Summary of a Standard Protocol (Based on OECD Guideline 425: Up-and-Down Procedure)

Objective: To determine the acute oral LD50 of a test substance.[15]

Principle: The "Up-and-Down Procedure" (UDP) is a sequential testing method where single

animals are dosed one at a time. The dose for each subsequent animal is adjusted up or

down depending on the outcome (survival or death) for the previous animal. This approach

significantly reduces the number of animals used compared to classical LD50 tests.[15][16]

Test Animals and Housing:

Species: The rat is the preferred species; healthy, young adult animals are used.[13]

Acclimatization: Animals are acclimatized to laboratory conditions for at least five days

before the test.[13]

Fasting: Food is withheld overnight for rats before the test substance is administered.

Water remains available.[13]
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Dose Administration:

The test substance is prepared in a suitable vehicle, with aqueous solutions being

preferred.[13]

A single dose is administered to each animal by oral gavage.[15]

The first animal is dosed at a level just below the best preliminary estimate of the LD50.

[15]

Sequential Dosing:

Animals are typically dosed at 48-hour intervals.[15]

If an animal survives, the dose for the next animal is increased by a fixed factor.

If an animal dies, the dose for the next animal is decreased by the same factor.[15]

Observation Period:

Animals are observed for signs of toxicity with special attention during the first four hours

after dosing and daily thereafter for a total of 14 days.[15][16]

Observations include changes in skin, fur, eyes, behavior, presence of tremors,

convulsions, and mortality. Body weight is recorded weekly.[15]

Data Analysis and Reporting:

At the conclusion of the study, all animals are subjected to a gross necropsy.[15]

The LD50 is calculated from the results using the maximum likelihood method, which also

provides a confidence interval for the estimate.[15]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of a typical acute oral toxicity study based on

the OECD Up-and-Down Procedure.
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Phase 1: Preparation

Phase 2: Testing Cycle (Sequential Dosing)

Phase 3: Post-Dosing Observation

Phase 4: Analysis & Reporting
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Caption: Workflow for Acute Oral LD50 Determination (OECD 425).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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